Cas no 146196-08-9 (Adenosine, 2-chloro-2'-deoxy-N-methyl-)

Adenosine, 2-chloro-2'-deoxy-N-methyl- structure
146196-08-9 structure
Product Name:Adenosine, 2-chloro-2'-deoxy-N-methyl-
CAS No:146196-08-9
MF:C11H14ClN5O3
MW:299.713560581207
CID:1320129
PubChem ID:10357410
Update Time:2025-04-20

Adenosine, 2-chloro-2'-deoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-chloro-2'-deoxy-N-methyl-
    • SCHEMBL7655056
    • 146196-08-9
    • Inchi: 1S/C11H14ClN5O3/c1-13-9-8-10(16-11(12)15-9)17(4-14-8)7-2-5(19)6(3-18)20-7/h4-7,18-19H,2-3H2,1H3,(H,13,15,16)/t5-,6+,7+/m0/s1
    • InChI Key: YWNUZSLNMHVRBP-RRKCRQDMSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@H](CO)O1)O)NC

Computed Properties

  • Exact Mass: 299.07872
  • Monoisotopic Mass: 299.0785170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.32
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